N-(5-fluoro-2-oxo-2,3-dihydro-1H-indol-7-yl)-formamide
Cat. No. B8450335
M. Wt: 194.16 g/mol
InChI Key: PMFAUVONGWSLLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08012966B2
Procedure details
A solution of acetic anhydride (0.8 ml) and formic acid (0.6 ml) was stirred for 1 hour at room temperature, and added with 7-amino-5-fluoro-1,3-dihydro-indol-2-one (2.0 g, 12 mmol) obtained from Example 4 in 30 ml of tetrahydrofuran and piperidine (0.02 ml). The resulting mixture was stirred for 3 hours at room temperature until a precipitate was formed. The solid was filtered and recrystallized from methanol to give N-(5-fluoro-2-oxo-2,3-dihydro-1H-indol-7-yl)-formamide (700 mg, 30.4%) as a white solid.
Yield
30.4%
Identifiers
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REACTION_CXSMILES
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[C:1](OC(=O)C)(=[O:3])C.C(O)=O.[NH2:11][C:12]1[CH:13]=[C:14]([F:22])[CH:15]=[C:16]2[C:20]=1[NH:19][C:18](=[O:21])[CH2:17]2>O1CCCC1.N1CCCCC1>[F:22][C:14]1[CH:15]=[C:16]2[C:20](=[C:12]([NH:11][CH:1]=[O:3])[CH:13]=1)[NH:19][C:18](=[O:21])[CH2:17]2
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Inputs
Step One
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Name
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Quantity
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0.8 mL
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Name
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Quantity
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0.6 mL
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Type
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reactant
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Smiles
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C(=O)O
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Step Two
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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NC=1C=C(C=C2CC(NC12)=O)F
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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0.02 mL
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Type
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solvent
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Smiles
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N1CCCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred for 3 hours at room temperature until a precipitate
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
was formed
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FILTRATION
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Type
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FILTRATION
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|
Details
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The solid was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from methanol
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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FC=1C=C2CC(NC2=C(C1)NC=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 700 mg | |
| YIELD: PERCENTYIELD | 30.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
